Cas no 2249241-97-0 (4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride)
4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2249241-97-0
- EN300-26591843
- Z3305234779
- CHEMBL4891284
- 4-({1-[(4-chlorophenyl)methyl]cyclobutyl}carbamoyl)benzene-1-sulfonyl fluoride
- 4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride
-
- Inchi: 1S/C18H17ClFNO3S/c19-15-6-2-13(3-7-15)12-18(10-1-11-18)21-17(22)14-4-8-16(9-5-14)25(20,23)24/h2-9H,1,10-12H2,(H,21,22)
- InChI Key: IYRAPJXHXAAYFJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC1(CCC1)NC(C1C=CC(=CC=1)S(=O)(=O)F)=O
Computed Properties
- Exact Mass: 381.0601704g/mol
- Monoisotopic Mass: 381.0601704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 71.6Ų
4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26591843-0.05g |
4-({1-[(4-chlorophenyl)methyl]cyclobutyl}carbamoyl)benzene-1-sulfonyl fluoride |
2249241-97-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride
Introduction to 4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride (CAS No. 2249241-97-0)
4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2249241-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic structure, featuring both carbamoyl and sulfonyl fluoride functional groups. The unique arrangement of these groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.
The sulfonyl fluoride moiety is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. In modern drug discovery, sulfonyl fluorides are frequently employed due to their ability to participate in nucleophilic substitution reactions, enabling the introduction of diverse substituents into the molecular framework. This reactivity is crucial for generating libraries of compounds with tailored pharmacological profiles, a cornerstone of contemporary high-throughput screening (HTS) methodologies.
Moreover, the 1-[(4-Chlorophenyl)methyl]cyclobutyl substituent introduces a rigid cyclobutyl ring system conjugated with a chlorophenylmethyl group. The cyclobutyl ring is known for its conformational stability, which can influence the binding affinity and selectivity of the compound when interacting with biological targets. The chlorophenylmethyl group, on the other hand, may contribute to hydrophobic interactions or serve as a point of modulation for metabolic stability and pharmacokinetic properties.
In recent years, there has been growing interest in developing novel carbamoylated derivatives as potential therapeutic agents. The carbamoyl group in this compound can act as a pharmacophore or participate in hydrogen bonding interactions within biological macromolecules. Such interactions are pivotal for modulating enzyme activity, receptor binding, and other key cellular processes. Researchers have been exploring carbamoylated sulfonyl fluorides as candidates for treating various diseases, including inflammatory disorders and neurological conditions.
The synthesis of 4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the formation of the cyclobutyl scaffold, followed by functionalization with the chlorophenylmethyl group and subsequent introduction of the carbamoyl and sulfonyl fluoride moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels essential for pharmaceutical applications.
From a medicinal chemistry perspective, this compound represents an intriguing scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents around the aromatic ring or within the cyclobutyl moiety, researchers can elucidate structure-dependent biological effects. Such studies are critical for optimizing lead compounds into viable drug candidates with improved efficacy and reduced side effects.
The fluorine atom in the sulfonyl fluoride group is another critical feature from a synthetic and pharmacological standpoint. Fluorine substitution is well-documented to enhance metabolic stability, binding affinity, and bioavailability of pharmaceuticals. For instance, fluorinated sulfonyl derivatives have shown promise in inhibiting protease enzymes, which are overexpressed in pathogenic conditions such as cancer and inflammation. The presence of fluorine in this compound may thus contribute to its potential therapeutic utility.
Recent advancements in computational chemistry have facilitated virtual screening approaches to identify promising candidates like 4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride for further experimental validation. Molecular docking simulations have been used to predict binding modes with target proteins, providing insights into potential mechanisms of action. These computational studies complement traditional experimental methods by allowing rapid assessment of large chemical libraries.
In conclusion, 4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride (CAS No. 2249241-97-0) exemplifies the sophistication inherent in modern drug discovery efforts. Its complex architecture and functional diversity make it a valuable building block for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will remain at the forefront of pharmaceutical innovation.
2249241-97-0 (4-[[1-[(4-Chlorophenyl)methyl]cyclobutyl]carbamoyl]benzenesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)